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Compound of Interest

Compound Name: Iritone

Cat. No.: B1232678 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Iritone (Rotenone) in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Summary
Iritone (Rotenone) is a hazardous substance that requires careful handling. It is fatal if

swallowed or inhaled, causes skin and serious eye irritation, and may cause respiratory

irritation.[1] It is also very toxic to aquatic life with long-lasting effects.[1][2]

Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Data sourced from multiple safety data sheets.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Iritone. All

personnel must be trained in the proper use and disposal of PPE.

Recommended PPE:
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Equipment Specification Rationale

Respiratory Protection

NIOSH-approved respirator

with cartridges for organic

vapors and particulates.

To prevent inhalation of dust or

aerosols, which can be fatal.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene or Nitrile

rubber).[3]

To prevent skin contact and

irritation.[2]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

To protect eyes from dust and

splashes, preventing serious

irritation.

Skin and Body Protection

A liquid-tight spray overall with

a hood, or a lab coat with long

sleeves.[3]

To prevent skin contact and

contamination of personal

clothing.

Footwear
Chemical-resistant, steel-toed

boots or shoes.[4]
To protect feet from spills.

PPE Selection Workflow:

Task: Handling Iritone

Respiratory Protection:
NIOSH-approved respirator

Hand Protection:
Chemical-resistant gloves

(Nitrile or Neoprene)

Eye/Face Protection:
Safety glasses with side shields

or goggles. Face shield for splashes.

Body Protection:
Chemical-resistant apron or coveralls

Footwear:
Closed-toe, chemical-resistant shoes

Proceed with work

Click to download full resolution via product page

Caption: PPE selection workflow for handling Iritone.
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Operational and Handling Procedures
Adherence to strict handling procedures is essential to minimize exposure and ensure a safe

working environment.

Handling Guidelines:

Ventilation: Always handle Iritone in a well-ventilated area, preferably within a chemical fume

hood.

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[5]

Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat, drink, or

smoke in areas where Iritone is handled or stored.[5]

Clothing: Contaminated work clothing should not be allowed out of the workplace and must

be laundered separately before reuse.[2][5]

Storage Plan:

Container: Keep the container tightly closed and store it in a dry, well-ventilated place.

Security: Store in a locked-up area accessible only to qualified or authorized personnel.

Compatibility: Store away from incompatible materials such as strong oxidizing agents.[1]

Environmental Conditions: Protect from air and light.

Spill Management and Emergency Response
Immediate and appropriate action is critical in the event of a spill or accidental exposure.

Spill Response Protocol:

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, contain the material with an absorbent material like sand or

vermiculite.[2][5] For large spills, dike the area to prevent spreading.[2]

Cleanup: Carefully collect the spilled material and place it into a labeled container for

disposal.[5] Avoid generating dust.

Decontamination: Clean the affected area thoroughly. Decontaminate and launder all

protective clothing before reuse.[5]

Spill Response Decision Tree:
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Iritone Spill Occurs

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Contain with absorbent material Notify Safety Officer

Collect into labeled container

Decontaminate area

Dispose of waste according to protocol

Dike spillage

Pump off product if possible

Collect absorbed material into labeled container

Decontaminate area

Click to download full resolution via product page

Caption: Decision tree for Iritone spill response.
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, apply artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water. If irritation

occurs, get medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.

Ingestion

Give two glasses of water to drink. Do not

induce vomiting. Seek immediate medical

advice.

First aiders should take precautions to protect

themselves from exposure.

Disposal Plan
The disposal of Iritone and its contaminated materials must be handled as hazardous waste.

Disposal Guidelines:

Waste Collection: Collect all Iritone waste, including contaminated PPE and spill cleanup

materials, in a designated and properly labeled hazardous waste container.[6]

Approved Disposal: Dispose of the contents and container at an approved waste disposal

plant. Follow all local, state, and federal regulations for hazardous waste disposal.[7]

Environmental Protection: Avoid release to the environment.[2]

Disposal Workflow:
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Generate Iritone Waste

Segregate Waste:
- Solid (contaminated PPE, etc.)

- Liquid (solutions)

Place in labeled
solid hazardous waste container

Solid

Place in labeled
liquid hazardous waste container

Liquid

Store in designated
hazardous waste accumulation area

Submit waste disposal request
to Environmental Health & Safety

Waste picked up by
approved hazardous waste vendor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the disposal of Iritone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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